1-Hydroxytriacontan-15-one

• CAS No.: 81531-15-9
• Molecular Formula: C30H60O2
• Molecular Weight: 452.8 g/mol
• IUPAC Name: 1-hydroxytriacontan-15-one
• InChI: InChI=1S/C30H60O2/c1-2-3-4-5-6-7-8-9-12-15-18-21-24-27-30(32)28-25-22-19-16-13-10-11-14-17-20-23-26-29-31/h31H,2-29H2,1H3
• InChI Key: KASPZHXNQWHUBW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)CCCCCCCCCCCCCCO

Description

1-Hydroxytriacontan-15-one is a long-chain aliphatic ketone with the molecular formula C30H60O2. This compound is part of the cuticular waxes found in various plant species, where it plays a role in minimizing water loss and providing protection against environmental stress . Its structure consists of a 30-carbon chain with a hydroxyl group at one end and a ketone group at the 15th carbon position .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Hydroxytriacontan-15-one can be synthesized through various organic synthesis methods. One common approach involves the oxidation of 1-triacontanol, a long-chain alcohol, using oxidizing agents such as pyridinium chlorochromate (PCC) or Jones reagent. The reaction typically occurs under mild conditions to prevent over-oxidation .

Industrial Production Methods: Industrial production of this compound may involve the extraction and purification from natural sources, such as plant cuticular waxes. Advanced techniques like gas chromatography-mass spectrometry (GC-MS) are employed to isolate and identify the compound .

Chemical Reactions Analysis

Types of Reactions: 1-Hydroxytriacontan-15-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be further oxidized to form a carboxylic acid.

Reduction: The ketone group can be reduced to form a secondary alcohol.

Substitution: The hydroxyl group can participate in substitution reactions to form esters or ethers.

Common Reagents and Conditions:

Oxidation: PCC, Jones reagent, or potassium permanganate.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Acid chlorides or alkyl halides in the presence of a base.

Major Products Formed:

Oxidation: 1-Triacontanoic acid.

Reduction: 1-Hydroxytriacontan-15-ol.

Substitution: Various esters or ethers depending on the substituent.

Scientific Research Applications

1-Hydroxytriacontan-15-one has several applications in scientific research:

Chemistry: Used as a model compound to study long-chain aliphatic ketones and their reactions.

Biology: Investigated for its role in plant cuticular waxes and its impact on plant physiology.

Industry: Utilized in the formulation of cosmetics and personal care products for its emollient properties

Mechanism of Action

The mechanism of action of 1-hydroxytriacontan-15-one involves its interaction with biological membranes. Its long hydrophobic chain allows it to integrate into lipid bilayers, affecting membrane fluidity and permeability. This property is crucial for its role in plant cuticular waxes, where it helps to reduce water loss and protect against environmental stress .

Comparison with Similar Compounds

• 16-Hydroxyhentriacontan-14-one
• 14-Hydroxyhentriacontan-16-one
• 15-Hydroxytriacontan-14-one
• 14,15-Diketone

Comparison: 1-Hydroxytriacontan-15-one is unique due to its specific position of the hydroxyl and ketone groups, which influence its chemical reactivity and physical properties. Compared to similar compounds, it has distinct applications in plant biology and industrial formulations .